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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919

Glycine Cresol Red: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycine cresol red is a specialized derivative of the well-known pH indicator cresol red. By
incorporating glycine moieties, this molecule gains enhanced chelating properties, making it a
valuable complexometric indicator for the spectrophotometric determination of various metal
ions. Its distinct color change upon binding with metal cations allows for sensitive and selective
guantification. Beyond its analytical applications in chemistry, Glycine cresol red has also
found utility as a specialized stain in the field of neurohistology. This technical guide provides
an in-depth overview of the chemical structure, properties, and key applications of Glycine
cresol red, complete with available quantitative data and generalized experimental protocols.

Chemical Structure and Identification

Glycine cresol red is structurally characterized by a cresol red backbone to which two glycine
(2-aminoacetic acid) groups are attached. This modification, achieved through a Mannich-type
reaction, introduces aminocarboxylate functionalities, which are excellent chelating agents for

metal ions.
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The systematic IUPAC name for Glycine cresol red is N,N'-[(3H-2,1-Benzoxathiole 1,1-
dioxide)-3-ylidenebis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bisglycine.

The core structure consists of a sultone ring derived from o-cresolsulfonephthalein, which is
common to phthalein dyes. The addition of the glycine groups transforms the molecule into a
sensitive indicator for metal ions.

Physicochemical Properties

Glycine cresol red is typically available as a sodium salt, which is a conjugated organic dye
salt.[1] The properties of the free acid and its sodium salt are summarized below.

Property Value Reference

Chemical Formula C27H28N209S (Acid Form)

C27H27N2Na09sS (Sodium o

Salt)

Molecular Weight 556.6 g/mol (Acid Form)

578.57 g/mol (Sodium Salt) [1]

CAS Number 4079-10-1 (Acid Form)

77031-64-2 (Sodium Salt) [1]

Appearance Red-brown powder or crystals
Sparingly soluble in water;

Solubility soluble in ethanol. The sodium  [2]

salt is water-soluble.

Note: Specific quantitative data such as pKa values and absorption maxima for Glycine cresol
red are not readily available in the literature. For the parent compound, cresol red, the pKa is
approximately 1.0 for the first transition (red to yellow) and in the range of 7.2-8.8 for the
second transition (yellow to purplish-red).[2] It is expected that the addition of glycine moieties
would influence these values.

Applications
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Complexometric Indicator for Metal lon Determination

The primary application of Glycine cresol red is as a complexometric indicator for the
spectrophotometric determination of metal ions. The glycine groups form stable colored
complexes with various cations, including AR+, Ga3*, and In3*.[3] The formation of these
complexes results in a distinct color change that can be quantified using a spectrophotometer.
This allows for the determination of the concentration of these metal ions in a sample.

A study on the related compound, Semi-Glycinecresol Red, provided insights into the formation
of complexes with bivalent metal ions. It was found to form 1:1 and 1:2 (metal:ligand)
complexes in alkaline solutions. For instance, with Cu(ll), it forms protonated complexes in
weakly acidic media, making it a suitable indicator for copper under these conditions.

Neurohistological Staining

Glycine cresol red has also been utilized as a specialized stain in neurohistology for the
pathological examination of nerve tissue and neuroglia.[4] While the precise mechanism of its
staining action in neural tissues is not extensively documented in readily available literature, its
application suggests a selective affinity for certain cellular or extracellular components within
the nervous system.

Experimental Protocols
General Protocol for Spectrophotometric Determination
of Metal lons

The following is a generalized protocol for the use of Glycine cresol red as a complexometric
indicator. The optimal pH, wavelength, and concentration of the indicator should be determined
empirically for each specific metal ion and experimental setup.

Materials:
» Glycine cresol red indicator solution (e.g., 0.1% w/v in ethanol or water for the sodium salt)
» Standard solutions of the metal ion of interest

o Buffer solutions to maintain the desired pH
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e Spectrophotometer and cuvettes
Procedure:

o Preparation of a Calibration Curve: a. Prepare a series of standard solutions of the metal ion
at known concentrations. b. To each standard, add a fixed amount of Glycine cresol red
solution and the appropriate buffer to maintain the optimal pH for complex formation. c. Allow
the color to develop for a set period. d. Measure the absorbance of each solution at the
wavelength of maximum absorbance (Amax) of the metal-indicator complex. e. Plot a graph
of absorbance versus metal ion concentration to generate a calibration curve.

e Analysis of an Unknown Sample: a. Prepare the unknown sample in the same manner as
the standards, adding the Glycine cresol red solution and buffer. b. Measure the
absorbance of the sample at the same Amax. c. Determine the concentration of the metal ion
in the sample by comparing its absorbance to the calibration curve.

Neurohistological Staining

Detailed protocols for the use of Glycine cresol red in neurohistology are not widely available
in English literature. Researchers interested in this application are advised to consult
specialized neurohistology manuals or the original publication by Panchenko et al. (1997), if
accessible. A general approach would likely involve the preparation of a staining solution of
Glycine cresol red, followed by incubation with fixed and sectioned nerve tissue, and
subsequent washing and mounting for microscopic examination.

Synthesis of Glycine Cresol Red

The synthesis of Glycine cresol red typically involves a Mannich reaction, where cresol red is
reacted with formaldehyde and glycine. This reaction introduces the aminomethyl glycine
groups onto the phenolic rings of the cresol red molecule. While detailed industrial synthesis
protocols are proprietary, a general laboratory-scale synthesis can be conceptualized as
follows:

e Cresol red is dissolved in a suitable solvent, such as ethanol.

e An aqueous solution of glycine and formaldehyde is prepared.
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e The two solutions are mixed and refluxed for several hours.
e The reaction progress can be monitored by thin-layer chromatography.

» Upon completion, the product can be isolated by precipitation, filtration, and purified by
recrystallization.

Visualization of Application

The following diagram illustrates the workflow for the spectrophotometric determination of metal
ions using Glycine cresol red as a complexometric indicator.
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Workflow for Metal lon Determination using Glycine Cresol Red
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Caption: Workflow for Metal lon Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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